Cas no 41959-45-9 (5-Nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 41959-45-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD06804518
• CID: 55500
• PubChem ID: 11379906
• Update Time: 2025-10-29

5-Nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1,2,3,4-tetrahydroisoquinoline
• 5-NITRO-1,2,3,4- TETRAHYDRO-ISOQUINOLINE HYDROCHLORIDE
• 5-Nitro-1,2,3,4-tetrahydro-isoquinoline
• YJNKVSVKLAVIMU-UHFFFAOYSA-N
• AB30305
• FT-0639753
• AMY38394
• 5-NITRO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE HYDROCHLORIDE
• CS-0142365
• AKOS006283702
• 41959-45-9
• SCHEMBL1010736
• BB 0260834
• EN300-118526
• A20416
• DTXSID90464117
• E86024

• MDL： MFCD06804518
• Inchi： 1S/C9H10N2O2/c12-11(13)9-3-1-2-7-6-10-5-4-8(7)9/h1-3,10H,4-6H2
• InChI Key： YJNKVSVKLAVIMU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2CNCCC=21)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 2.09250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-Nitro-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 5-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 41959-45-9) in Chemical Biology and Pharmaceutical Research

5-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 41959-45-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of 5-Nitro-1,2,3,4-tetrahydroisoquinoline as a building block for the development of dopamine receptor modulators. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, to yield derivatives with enhanced binding affinity for D2-like receptors. The study reported that certain derivatives exhibited promising selectivity profiles, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. The compound's nitro group was identified as a critical moiety for interactions with the receptor's binding pocket, as confirmed by molecular docking simulations.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the antimicrobial properties of 5-Nitro-1,2,3,4-tetrahydroisoquinoline derivatives were explored. The researchers synthesized a series of analogs and evaluated their activity against Gram-positive and Gram-negative bacteria, as well as fungal strains. Several derivatives demonstrated potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by fluorescence microscopy and membrane potential assays.

Further research has focused on the compound's potential as a scaffold for the development of anticancer agents. A 2023 study in European Journal of Medicinal Chemistry reported that 5-Nitro-1,2,3,4-tetrahydroisoquinoline derivatives could induce apoptosis in cancer cell lines by modulating the activity of key apoptotic proteins, such as caspase-3 and Bcl-2. The study employed in vitro assays and xenograft models to validate the compound's efficacy, with some derivatives showing significant tumor growth inhibition without notable toxicity to normal cells.

In conclusion, 5-Nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 41959-45-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its diverse biological activities make it a promising candidate for further investigation. Future studies may focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The ongoing research underscores the importance of this compound in addressing unmet medical needs, particularly in CNS disorders, infectious diseases, and oncology.